Cas no 24033-09-8 (Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-4-methoxy-)

• Product Name: Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-4-methoxy-
• CAS No: 24033-09-8
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 279865
• PubChem ID: 278300
• Update Time: 2025-04-19

Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-4-methoxy-
• 1,3,4-trimethyl-2,6-dioxopyrimidine-5-carbaldehyde
• 3,4-methylenedioxybenzylidene-p-anisidine
• 3,4-methylenedioxyphenylidine-4'-chloro-aniline
• 5-[(1E)-2-(4-chlorophenyl)-2-azavinyl]-2H-benzo[d]1,3-dioxolane
• N-[(E)-1,3-benzodioxol-5-ylmethylidene]-4-chloroaniline
• N-benzo[1,3]dioxol-5-ylmethylene-4-chloro-aniline
• N-benzo[1,3]dioxol-5-ylmethylene-4-m
• NSC166468
• piperonal-(4-chloro-phenylimine)
• Piperonal-(4-chlor-phenylimin)
• piperonal-(4-methoxy-phenylimine)
• SCHEMBL4231715
• N-PIPERONYLIDENE-P-ANISIDINE
• SCHEMBL20871099
• NSC-127719
• SCHEMBL4231718
• 24033-09-8
• AKOS024335186
• NSC127719

• Inchi： 1S/C15H13NO3/c1-17-13-5-3-12(4-6-13)16-9-11-2-7-14-15(8-11)19-10-18-14/h2-9H,10H2,1H3/b16-9+
• InChI Key： LHCPXNKAWYIPAB-CXUHLZMHSA-N
• SMILES： O1COC2C=CC(/C=N/C3C=CC(=CC=3)OC)=CC1=2

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 413.8°Cat760mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.585
• PSA: 40.05
• LogP: 3.17450